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Compound of Interest

Compound Name: pyrocatechol

Cat. No.: B087986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pyrocatechol, systematically named benzene-1,2-diol, is an aromatic organic compound with

significant applications across various scientific disciplines, including a notable role as a

precursor and building block in pharmaceutical synthesis.[1][2][3] Its unique chemical structure,

featuring two adjacent hydroxyl groups on a benzene ring, imparts a distinct set of physical and

chemical properties that are critical for its utility in research and drug development. This guide

provides a comprehensive overview of these properties, supported by experimental protocols

and data presented for clarity and practical application.

Physical Properties of Pyrocatechol
Pyrocatechol is a white, crystalline solid at room temperature, which may darken upon

exposure to air and light due to oxidation.[3][4] It possesses a faint, phenolic odor.[5] A

summary of its key physical properties is presented in Table 1.

Table 1: Physical Properties of Pyrocatechol
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Property Value References

Molecular Formula C₆H₆O₂ [6]

Molar Mass 110.11 g/mol [6]

Appearance White crystalline solid [4][6]

Melting Point 104-106 °C [1]

Boiling Point 245.5 °C [6]

Density 1.344 g/cm³ [6]

Solubility in Water 43 g/100 mL [6]

Solubility in Organic Solvents
Soluble in ethanol, ether,

benzene, and chloroform.
[1][4]

Vapor Pressure 10 mmHg at 117 °C [3]

Flash Point 127 °C [6]

The presence of two hydroxyl groups allows pyrocatechol to engage in hydrogen bonding,

which significantly influences its melting point, boiling point, and solubility in polar solvents like

water.[4]

Chemical Properties of Pyrocatechol
The chemical reactivity of pyrocatechol is largely dictated by the electron-rich aromatic ring

and the two nucleophilic hydroxyl groups. These features make it susceptible to a variety of

chemical transformations.

Acidity
Pyrocatechol is a weak diprotic acid. The dissociation of its two hydroxyl protons can be

characterized by two distinct pKa values, as detailed in Table 2.

Table 2: Acidity of Pyrocatechol
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Dissociation Constant Value References

pKa₁ 9.14 - 9.43 [7]

pKa₂ 11.49 - 13.8 [7]

Oxidation
Pyrocatechol is readily oxidized to form o-benzoquinone, a reaction that is responsible for its

discoloration in the presence of air.[6] This oxidation can be initiated by various oxidizing

agents and is also observed in biological systems, for instance, in the browning of fruits and

vegetables catalyzed by the enzyme polyphenol oxidase.[5][6]

Chelation and Complex Formation
The ortho-dihydroxy arrangement of pyrocatechol makes it an excellent chelating agent for

various metal ions. It reacts with ferric chloride (FeCl₃) to produce a characteristic green

coloration, and with basic solutions of iron(III) to form a red complex, [Fe(C₆H₄O₂)₃]³⁻.[6] This

property is fundamental to its role in coordination chemistry.

Reactivity in Organic Synthesis
Pyrocatechol serves as a versatile precursor in organic synthesis. It is a key starting material

for the production of various pharmaceuticals, agrochemicals, flavors, and fragrances.[1][2][3]

Notable examples include its use in the synthesis of adrenaline, vanillin, and the pesticide

carbofuran.[1] The hydroxyl groups can be alkylated, acylated, and undergo other modifications

to produce a wide range of derivatives.[8]

Experimental Protocols
Determination of Melting Point
The melting point of pyrocatechol can be determined using a standard melting point

apparatus, such as a Mel-Temp or a Thiele tube.[9][10][11][12]

Methodology:
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A small amount of finely powdered, dry pyrocatechol is packed into a capillary tube, sealed

at one end.[9]

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) near the

expected melting point.[11]

The temperature range is recorded from the point at which the first drop of liquid appears to

when the entire solid has melted.[9] A sharp melting range (typically 0.5-1 °C) is indicative of

high purity.

Sample Preparation Measurement Result

Start Powder Pyrocatechol Pack into Capillary Tube Seal one end of the tube Place in Apparatus Heat Slowly (1-2°C/min) Observe Melting Record Temperature Range Melting Point Range

Click to download full resolution via product page

Figure 1: Experimental workflow for melting point determination.

Determination of Solubility
The solubility of pyrocatechol in a given solvent can be determined gravimetrically.[13][14][15]

Methodology:

An excess amount of pyrocatechol is added to a known volume of the solvent in a sealed

container.

The mixture is agitated at a constant temperature until equilibrium is reached (i.e., the

solution is saturated).[14]

The undissolved solid is removed by filtration.

A known volume of the saturated solution is carefully evaporated to dryness.
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The mass of the remaining pyrocatechol is measured, and the solubility is calculated in

g/100 mL.[13]

Start Add excess Pyrocatechol to Solvent Agitate at Constant Temperature to Equilibrate Filter to remove undissolved solid Evaporate a known volume of filtrate Weigh the residue Calculate Solubility Solubility Value

Start Prepare Pyrocatechol Solution Titrate with Standard Base Record pH after each addition Plot Titration Curve (pH vs. Volume) Determine pKa at half-equivalence points pKa Values

Start Dissolve in minimum hot solvent Hot filtration to remove insoluble impurities Cool slowly to crystallize Collect crystals by filtration Wash with cold solvent Dry the purified crystals Purified Pyrocatechol

Start Place impure Pyrocatechol in apparatus Heat under vacuum Pyrocatechol sublimes Deposits on cold surface Collect purified crystals Purified Pyrocatechol

As a Precursor

Inherent Properties

Therapeutic Applications

Pyrocatechol Adrenaline

Vanillin

Entacapone (COMT Inhibitor)

Antioxidant Activity

Metal Chelating Agent

Parkinson's Disease
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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